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Compound of Interest

Compound Name: Ethyl 3-(benzylamino)propanoate

Cat. No.: B105905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for

reactions involving Ethyl 3-(benzylamino)propanoate, a versatile intermediate in organic

synthesis with significant applications in the pharmaceutical and agrochemical industries. This

document details its synthesis, characterization, and use in the development of therapeutic

agents.

Overview and Chemical Properties
Ethyl 3-(benzylamino)propanoate (CAS No. 23583-21-3) is a secondary amine and an ester,

making it a valuable building block for a variety of chemical transformations.[1] Its primary

applications lie in its role as a key intermediate in the synthesis of complex molecules, including

dipivaloyloxyphenyl aminopropionate beta-agonist prodrugs for the treatment of psoriasis and

spiropiperidine-based orexin-2 receptor (OX2R) antagonists.[2][3][4] It is also utilized in the

production of certain insecticides.[2]

Table 1: Physical and Chemical Properties of Ethyl 3-(benzylamino)propanoate
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Property Value Reference

Molecular Formula C₁₂H₁₇NO₂ [5]

Molecular Weight 207.27 g/mol [5]

Appearance
Colorless to almost colorless

clear liquid

Boiling Point 307.2 °C at 760 mmHg [6]

Density 1.017 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.504 [5]

CAS Number 23583-21-3 [5]

Synthesis of Ethyl 3-(benzylamino)propanoate
The most common method for the synthesis of Ethyl 3-(benzylamino)propanoate is the

Michael addition of benzylamine to ethyl acrylate. A general experimental protocol is provided

below.
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Caption: Synthetic workflow for Ethyl 3-(benzylamino)propanoate.
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Experimental Protocol
Materials:

Benzylamine

Ethyl acrylate

Acidic alumina

Hexane

Ethyl acetate

Anhydrous sodium sulfate

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Stirring plate and stir bar

Filtration apparatus (e.g., Buchner funnel)

Rotary evaporator

Glass column for chromatography

Thin Layer Chromatography (TLC) plates and chamber

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, combine benzylamine and ethyl acrylate. A common molar ratio is 1.5 equivalents of

benzylamine to 1 equivalent of ethyl acrylate.
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Catalyst Addition: Add acidic alumina to the reaction mixture.

Reaction: Heat the mixture to reflux with stirring. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, cool the mixture to room temperature.

Catalyst Removal: Filter the reaction mixture to remove the acidic alumina catalyst. Wash the

catalyst with a mixture of ethyl acetate and hexane.

Concentration: Concentrate the filtrate using a rotary evaporator to remove the solvent.

Purification: Purify the crude product by silica gel column chromatography. A typical eluent

system is a gradient of hexane and ethyl acetate (e.g., starting with 8:2 hexane/ethyl

acetate).[3] Collect the fractions containing the desired product, as identified by TLC.

Final Product: Combine the pure fractions and remove the solvent under reduced pressure

to yield Ethyl 3-(benzylamino)propanoate as a liquid.

Characterization Data
The structure and purity of the synthesized Ethyl 3-(benzylamino)propanoate should be

confirmed by spectroscopic methods.

Table 2: Spectroscopic Data for Ethyl 3-(benzylamino)propanoate
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Technique Data

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 7.20-7.35 (m, 5H, Ar-H), 4.12 (q, J=7.1

Hz, 2H, -OCH₂CH₃), 3.75 (s, 2H, -NCH₂Ph),

2.85 (t, J=6.8 Hz, 2H, -NCH₂CH₂-), 2.50 (t,

J=6.8 Hz, 2H, -CH₂COO-), 1.25 (t, J=7.1 Hz,

3H, -OCH₂CH₃).

¹³C NMR (CDCl₃)
δ (ppm): 172.5, 139.5, 128.6, 128.3, 127.2,

60.5, 53.8, 46.5, 34.2, 14.3.[7]

IR (liquid film)
ν (cm⁻¹): 3350 (N-H), 3030, 2980, 2930, 1730

(C=O, ester), 1495, 1450, 1180 (C-O).[6]

Mass Spectrum (EI) m/z: 207 (M⁺), 178, 148, 106, 91 (base peak).[6]

Applications in Drug Development
Ethyl 3-(benzylamino)propanoate is a key starting material for the synthesis of several

classes of pharmacologically active molecules.

Synthesis of Orexin-2 Receptor (OX2R) Antagonists
Orexin-2 receptor antagonists are being investigated for the treatment of sleep disorders.[8]

Ethyl 3-(benzylamino)propanoate can be used as a precursor to form more complex

spiropiperidine structures found in these antagonists.

Ethyl 3-(benzylamino)propanoate Multi-step Conversion
(e.g., cyclization, functional group manipulation) Spiropiperidine Core Orexin-2 Receptor

Antagonist
Further Elaboration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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